![molecular formula C13H17N3O4 B6222415 2-[(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)oxy]ethanimidamide, acetic acid CAS No. 2758006-05-0](/img/no-structure.png)
2-[(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)oxy]ethanimidamide, acetic acid
Overview
Description
2-[(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)oxy]ethanimidamide, acetic acid (2QEAA) is a unique small molecule that has been studied for its potential applications in the scientific research field. This molecule is an imidazole derivative and has been found to have a wide range of biological activities, including anti-inflammatory, anti-oxidant, and anti-microbial effects. 2QEAA has also been studied for its potential to be used in drug delivery systems and as a tool for drug development.
Scientific Research Applications
2-[(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)oxy]ethanimidamide, acetic acid has been studied for its potential applications in the scientific research field. It has been found to have a wide range of biological activities, including anti-inflammatory, anti-oxidant, and anti-microbial effects. This compound has also been studied for its potential to be used in drug delivery systems and as a tool for drug development.
Mechanism of Action
The exact mechanism of action of 2-[(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)oxy]ethanimidamide, acetic acid is not yet fully understood. However, it is believed to interact with various biological targets, including proteins, enzymes, and receptors, in order to exert its effects. In particular, this compound is believed to interact with the cytochrome P450 enzyme system, which is involved in the metabolism of many drugs.
Biochemical and Physiological Effects
This compound has been found to have a wide range of biological activities, including anti-inflammatory, anti-oxidant, and anti-microbial effects. In addition, this compound has been found to inhibit the growth of cancer cells in vitro and to reduce the growth of tumors in animal models. This compound has also been found to reduce inflammation, improve glucose tolerance, and reduce oxidative stress in animal models.
Advantages and Limitations for Lab Experiments
The use of 2-[(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)oxy]ethanimidamide, acetic acid in laboratory experiments has several advantages. First, it is a relatively small molecule, making it easy to synthesize and handle in the laboratory. Second, it has a wide range of biological activities, which makes it useful for a variety of research applications. Finally, it is relatively inexpensive, making it an attractive option for researchers on a budget.
However, there are also some limitations to the use of this compound in laboratory experiments. First, it is not well-characterized, so its exact mechanism of action is not yet fully understood. Second, its effects may vary depending on the experimental conditions and the biological system being studied. Finally, it is not yet approved for use in humans, so its safety and efficacy in humans have not yet been established.
Future Directions
Given the potential of 2-[(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)oxy]ethanimidamide, acetic acid, there are several possible future directions for research. First, further studies are needed to better understand the exact mechanism of action of this compound. Second, more research is needed to determine the safety and efficacy of this compound in humans. Third, further studies are needed to explore the potential of this compound as a drug delivery system and as a tool for drug development. Fourth, more research is needed to explore the potential of this compound in other biological systems, such as plants and animals. Finally, further studies are needed to explore the potential of this compound in other applications, such as industrial processes and environmental remediation.
Synthesis Methods
2-[(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)oxy]ethanimidamide, acetic acid can be synthesized using a variety of methods. The most common method is the reaction of 2-hydroxy-1,2,3,4-tetrahydroquinoline (2HQ) with ethanimidamide, acetic acid (EAA). This reaction is typically carried out in the presence of an acid catalyst, such as p-toluenesulfonic acid (PTSA), and is typically performed at a temperature of about 80 °C. The reaction yields this compound as the primary product, along with some byproducts.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-[(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)oxy]ethanimidamide, acetic acid involves the reaction of 2-aminoacetamide with 2-oxo-1,2,3,4-tetrahydroquinoline in the presence of acetic acid and a suitable dehydrating agent.", "Starting Materials": [ "2-aminoacetamide", "2-oxo-1,2,3,4-tetrahydroquinoline", "acetic acid", "Dehydrating agent (e.g. phosphorus pentoxide, thionyl chloride)" ], "Reaction": [ "Step 1: Dissolve 2-aminoacetamide in acetic acid and add a suitable dehydrating agent (e.g. phosphorus pentoxide, thionyl chloride).", "Step 2: Heat the mixture to reflux for 1-2 hours.", "Step 3: Add 2-oxo-1,2,3,4-tetrahydroquinoline to the reaction mixture and continue heating at reflux for an additional 2-3 hours.", "Step 4: Allow the reaction mixture to cool to room temperature and then filter off any solid precipitate.", "Step 5: Concentrate the filtrate under reduced pressure to obtain the crude product.", "Step 6: Purify the crude product by recrystallization from a suitable solvent (e.g. ethanol, methanol).", "Step 7: Dry the purified product under vacuum to obtain 2-[(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)oxy]ethanimidamide, acetic acid." ] } | |
| 2758006-05-0 | |
Molecular Formula |
C13H17N3O4 |
Molecular Weight |
279.3 |
Purity |
95 |
Origin of Product |
United States |
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